Cas no 1142199-20-9 ((4e)-3-(chloromethyl)-4-(4-ethoxybenzylidene)-isoxazol-5(4h)-one)

• Product Name: (4e)-3-(chloromethyl)-4-(4-ethoxybenzylidene)-isoxazol-5(4h)-one
• CAS No: 1142199-20-9
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 1201667
• PubChem ID: 25220203
• Update Time: 2025-04-20

(4e)-3-(chloromethyl)-4-(4-ethoxybenzylidene)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(4-ethoxybenzylidene)-isoxazol-5(4h)-one
• (4E)-3-(chloromethyl)-4-[(4-ethoxyphenyl)methylidene]-1,2-oxazol-5-one
• AKOS005171850
• 1142199-20-9
• STK505203
• 3-(Chloromethyl)-4-(4-ethoxybenzylidene)isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(4-ethoxybenzylidene)isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(4-ethoxybenzylidene)-1,2-oxazol-5(4H)-one

• MDL： MFCD12027795
• Inchi： 1S/C13H12ClNO3/c1-2-17-10-5-3-9(4-6-10)7-11-12(8-14)15-18-13(11)16/h3-7H,2,8H2,1H3/b11-7+
• InChI Key： ORJREFQCLKTVHJ-YRNVUSSQSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 265.0505709g/mol
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų